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Compound of Interest

Compound Name: AL 8810 isopropyl ester

Cat. No.: B15570522 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate, essential guidance for the safe handling and

disposal of AL 8810 isopropyl ester, a lipid-soluble, esterified prodrug form of the

prostaglandin F2α analog, AL 8810.[1][2] While the substance is not classified as hazardous

according to the Globally Harmonized System (GHS), adherence to standard laboratory safety

protocols is crucial.[3]

Chemical and Physical Properties
A summary of the key physical and chemical properties of AL 8810 isopropyl ester is provided

below.

Property Value

CAS Number 208114-93-6[3]

Molecular Formula C₂₇H₃₇FO₄[2]

Molecular Weight 444.58 g/mol [2]

Appearance Crystalline solid[4]

Solubility
Soluble in organic solvents like ethanol, DMSO,

and dimethylformamide.[4]
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Personal Protective Equipment (PPE)
While AL 8810 isopropyl ester is not classified as a hazardous substance, the usual

precautionary measures for handling chemicals should be followed.[3] The following PPE is

recommended to minimize exposure and ensure safe handling.

PPE Category Recommendation Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from potential

splashes of solutions

containing the compound.

Hand Protection Nitrile gloves.

Although no specific glove

recommendation is available

due to a lack of testing, nitrile

gloves offer good resistance to

a range of chemicals, including

alcohols and esters, and are a

standard choice for laboratory

work.[3][5][6]

Body Protection Laboratory coat.
Protects skin and clothing from

accidental spills.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.[3]

The substance has low

volatility. If creating aerosols or

working in a poorly ventilated

area, a NIOSH-approved

respirator may be considered.

[6][7]

Experimental Workflow for Handling AL 8810 Isopropyl
Ester
The following diagram outlines the standard workflow for handling AL 8810 isopropyl ester in
a laboratory setting, from preparation to disposal.
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Experimental Workflow for AL 8810 Isopropyl Ester

Preparation

Handling & Experimentation

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Prepare Work Area
(Clean, Uncluttered Surface)

Weigh AL 8810 Isopropyl Ester

Proceed to Handling

Dissolve in Appropriate Solvent
(e.g., Ethanol, DMSO)

Perform Experiment

Segregate Waste
(Non-halogenated organic waste)

Proceed to Cleanup

Dispose of Waste in
Labeled, Sealed Container

Clean Work Area & Equipment

Remove and Dispose of Gloves

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling AL 8810 isopropyl ester.
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Operational and Disposal Plans
Handling and Storage

Handling:

Always wear the recommended personal protective equipment (PPE).

Handle the compound in a well-ventilated area.

Avoid inhalation of any dust if handling the solid form.

Avoid contact with skin and eyes.[3]

After handling, wash hands thoroughly.[8]

Storage:

Store in a tightly sealed container in a cool, dry place.

Refer to the product insert for specific storage temperature recommendations.[3]

Emergency Procedures
In case of skin contact: Wash the affected area with soap and water. If irritation persists,

seek medical attention.[6]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting lower and upper eyelids occasionally. Seek medical attention if irritation persists.[3]

In case of inhalation: Move to fresh air. If breathing becomes difficult, seek medical attention.

[3]

In case of ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth

with water and seek immediate medical attention.[3]

Spills: For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand) and place it in a suitable container for disposal.[9] Ensure the area is well-ventilated

during cleanup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://cdn.caymanchem.com/cdn/msds/10113m.pdf
https://www.accomn.com/userfiles/modules/file_upload_library_3/2448/Isopropyl-Alcohol-70_sds_en.PDF
https://cdn.caymanchem.com/cdn/msds/10113m.pdf
https://www.labmanager.com/working-with-isopropyl-alcohol-20728
https://cdn.caymanchem.com/cdn/msds/10113m.pdf
https://cdn.caymanchem.com/cdn/msds/10113m.pdf
https://cdn.caymanchem.com/cdn/msds/10113m.pdf
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Waste Characterization: Unused AL 8810 isopropyl ester and any materials contaminated

with it should be considered chemical waste.

Segregation and Collection:

Collect waste in a designated, properly labeled, and sealed container.

It is recommended to store it with other non-halogenated organic waste.[10]

Disposal:

Dispose of chemical waste through a licensed waste disposal contractor.

Do not dispose of it down the drain or in the regular trash.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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